Cas no 885461-52-9 (2-(5-(chloromethyl)-1,2,4-oxadiazol-3-yl)-N-(4-sulfamoylphenyl)acetamide)

• Product Name: 2-(5-(chloromethyl)-1,2,4-oxadiazol-3-yl)-N-(4-sulfamoylphenyl)acetamide
• CAS No: 885461-52-9
• MF: C₁₁H₁₁ClN₄O₄S
• MW: 330.747439622879
• CID: 5232802
• PubChem ID: 4961913
• Update Time: 2025-11-01

2-(5-(chloromethyl)-1,2,4-oxadiazol-3-yl)-N-(4-sulfamoylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(5-(chloromethyl)-1,2,4-oxadiazol-3-yl)-N-(4-sulfamoylphenyl)acetamide
• 885461-52-9
• N-[4-(aminosulfonyl)phenyl]-2-[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]acetamide
• N-[4-(Aminosulfonyl)phenyl]-5-(chloromethyl)-1,2,4-oxadiazole-3-acetamide
• DTXSID801147998
• AKOS000122800
• 2-[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]-N-(4-sulfamoylphenyl)acetamide
• EN300-12470

• Inchi： 1S/C11H11ClN4O4S/c12-6-11-15-9(16-20-11)5-10(17)14-7-1-3-8(4-2-7)21(13,18)19/h1-4H,5-6H2,(H,14,17)(H2,13,18,19)
• InChI Key： YRNYYDBNKGJLKF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(N)(=O)=O)C=C1)(=O)CC1N=C(CCl)ON=1

Computed Properties

• Exact Mass: 330.0189537g/mol
• Monoisotopic Mass: 330.0189537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 137Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-(5-(chloromethyl)-1,2,4-oxadiazol-3-yl)-N-(4-sulfamoylphenyl)acetamide

2-(5-(chloromethyl)-1,2,4-oxadiazol-3-yl)-N-(4-sulfamoylphenyl)acetamide: A Comprehensive Overview

The compound 2-(5-(chloromethyl)-1,2,4-oxadiazol-3-yl)-N-(4-sulfamoylphenyl)acetamide, identified by the CAS number 885461-52-9, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic compounds, specifically featuring an oxadiazole ring system. The molecule's structure incorporates a sulfonamide group attached to a phenyl ring and a chloromethyl-substituted oxadiazole moiety, making it a versatile platform for further functionalization and exploration.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving nucleophilic substitutions and coupling reactions. The oxadiazole core is particularly valuable due to its ability to participate in various chemical transformations, including cyclization reactions and cross-coupling processes. Researchers have demonstrated that the chloromethyl group on the oxadiazole ring can serve as a reactive site for further modifications, such as alkylation or substitution reactions, opening up avenues for the creation of novel derivatives with enhanced biological activities.

One of the most promising applications of 2-(5-(chloromethyl)-1,2,4-oxadiazol-3-yl)-N-(4-sulfamoylphenyl)acetamide lies in its potential as a lead compound in drug discovery. The sulfonamide group is known for its ability to enhance solubility and bioavailability, while the oxadiazole moiety contributes to structural rigidity and potential hydrogen bonding capabilities. Recent studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes associated with inflammatory diseases and cancer. For instance, researchers have reported that it demonstrates selective inhibition of cyclooxygenase (COX) enzymes at micromolar concentrations, suggesting its potential as an anti-inflammatory agent.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. The unique combination of functional groups within its structure makes it an attractive candidate for use in polymer chemistry and catalysis. For example, the chloromethyl group can act as a cross-linking agent in polymer synthesis, while the sulfonamide group can impart desirable thermal and mechanical properties to the resulting materials. Recent research has highlighted its potential as a building block for creating stimuli-responsive polymers that can undergo reversible changes in response to external stimuli such as temperature or pH.

From an environmental standpoint, the synthesis and application of 2-(5-(chloromethyl)-1,2,4-oxadiazol-3-yl)-N-(4-sulfamoylphenyl)acetamide have been carefully evaluated to ensure minimal ecological impact. Green chemistry principles have been incorporated into its production processes, including the use of recyclable catalysts and solvent systems. These efforts align with global initiatives aimed at reducing waste and promoting sustainable chemical practices.

In conclusion, 2-(5-(chloromethyl)-1,2,4-oxadiazol-3-yl)-N-(4-sulfamoylphenyl)acetamide (CAS No: 885461-52-9) represents a multifaceted compound with diverse applications across multiple disciplines. Its unique structural features make it a valuable tool in drug discovery and materials science, while ongoing research continues to uncover new avenues for its utilization. As advancements in synthetic methodologies and computational modeling continue to evolve, this compound is poised to play an increasingly important role in both academic and industrial settings.